Cas no 4885-81-8 ((R)-2-AMINO-2-(3-NITROPHENYL)ACETIC ACID)

• Product Name: (R)-2-AMINO-2-(3-NITROPHENYL)ACETIC ACID
• CAS No: 4885-81-8
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 5711749
• PubChem ID: 1520856
• Update Time: 2025-06-14

(R)-2-AMINO-2-(3-NITROPHENYL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 4885-81-8
• (R)-2-AMINO-2-(3-NITROPHENYL)ACETIC ACID
• (R)-2-AMINO-2-(3-NITROPHENYL)ACETICACID
• R-3-Nitrophenylglycine
• Benzeneacetic acid, α-amino-3-nitro-, (αR)-

• Inchi： 1S/C8H8N2O4/c9-7(8(11)12)5-2-1-3-6(4-5)10(13)14/h1-4,7H,9H2,(H,11,12)/t7-/m1/s1
• InChI Key： RJMYTHGQVJWWJO-SSDOTTSWSA-N
• SMILES： OC([C@@H](C1C=CC=C(C=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 196.04840674g/mol
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.473±0.06 g/cm3(Predicted)
• Melting Point: 166-167 °C (decomp)
• Boiling Point: 370.3±37.0 °C(Predicted)
• pka: 1.68±0.10(Predicted)

Additional information on (R)-2-AMINO-2-(3-NITROPHENYL)ACETIC ACID

Comprehensive Overview of (R)-2-AMINO-2-(3-NITROPHENYL)ACETIC ACID (CAS No. 4885-81-8): Properties, Applications, and Research Insights

(R)-2-AMINO-2-(3-NITROPHENYL)ACETIC ACID (CAS No. 4885-81-8) is a chiral amino acid derivative with a nitrophenyl group, widely recognized for its role in pharmaceutical synthesis and asymmetric catalysis. This compound belongs to the class of non-proteinogenic amino acids, making it valuable for designing peptide mimetics and enzyme inhibitors. Its 3-nitro substitution enhances reactivity, enabling applications in drug discovery and bioconjugation.

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Structurally, the nitro group at the meta position of the phenyl ring influences electronic properties, facilitating nucleophilic aromatic substitution (SNAr) reactions. This feature is exploited in proteomics for labeling biomolecules. Analytical techniques like HPLC chiral separation and NMR spectroscopy are essential for verifying the enantiomeric purity of 4885-81-8, a key concern for regulatory compliance in GMP synthesis.

In biocatalysis, (R)-2-AMINO-2-(3-NITROPHENYL)ACETIC ACID serves as a substrate for engineered enzymes, aligning with the shift toward sustainable manufacturing. Its hydrogen-bonding capacity also makes it a candidate for crystal engineering and co-crystal formation, addressing solubility challenges in formulation science.

Emerging studies explore its potential in neurological research, particularly as a precursor for neurotransmitter analogs. The nitro moiety allows further functionalization via reduction to amino derivatives, expanding utility in combinatorial chemistry. FAQs such as "how to store 4885-81-8" underscore the need for light-sensitive storage due to the compound's photostability limitations.

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In summary, CAS No. 4885-81-8 exemplifies the intersection of chiral technology and medicinal chemistry. Its versatility underscores why it ranks among top-searched fine chemicals, with ongoing innovations in catalytic asymmetric synthesis and biodegradable materials further elevating its profile.